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Cat. No.: B086891 Get Quote

An In-depth Technical Guide to Methyl Phenyl
Sulfoxide
Introduction

This technical guide provides a comprehensive overview of methyl phenyl sulfoxide, an

organosulfur compound with the chemical formula CH₃S(O)C₆H₅. While the initial inquiry

specified 2-(hydroxyphenyl) methyl sulfoxide, a thorough review of the scientific literature

yielded no specific information on this particular derivative. Therefore, this guide focuses on the

well-characterized and closely related parent compound, methyl phenyl sulfoxide.

Methyl phenyl sulfoxide is a prototypical chiral sulfoxide that exists as a low-melting, colorless

to white solid.[1] It is an oxidized derivative of thioanisole and has been a subject of interest in

organic synthesis and medicinal chemistry.[1] This document details its discovery and history,

chemical and physical properties, key experimental protocols for its synthesis, and its

applications.

Discovery and History
The synthesis of sulfoxides dates back to the 19th century. Dimethyl sulfoxide (DMSO), a

related compound, was first synthesized in 1866 by the Russian scientist Alexander Zaytsev.[2]

[3] The industrial production of DMSO began later, utilizing the oxidation of dimethyl sulfide, a

byproduct of the Kraft process for papermaking.[2][3]

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 6 Tech Support

https://www.benchchem.com/product/b086891?utm_src=pdf-interest
https://en.wikipedia.org/wiki/Methyl_phenyl_sulfoxide
https://en.wikipedia.org/wiki/Methyl_phenyl_sulfoxide
https://en.wikipedia.org/wiki/Dimethyl_sulfoxide
https://www.acs.org/molecule-of-the-week/archive/d/dimethyl-sulfoxide.html
https://en.wikipedia.org/wiki/Dimethyl_sulfoxide
https://www.acs.org/molecule-of-the-week/archive/d/dimethyl-sulfoxide.html
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b086891?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


The development of synthetic methods for sulfoxides, including methyl phenyl sulfoxide, has

been driven by their utility as intermediates in organic synthesis. The preparation of methyl

phenyl sulfoxide from thioanisole using various oxidizing agents has been well-documented in

the scientific literature, with early methods employing reagents like hydrogen peroxide and lead

tetraacetate.[4] A significant advancement in its preparation was the use of sodium

metaperiodate, which provides a clean and efficient oxidation of thioanisole.[4]

Chemical and Physical Properties
Methyl phenyl sulfoxide is a white, hygroscopic crystalline solid.[5] Its key chemical and

physical properties are summarized in the table below.

Property Value Reference

Molecular Formula C₇H₈OS [1][5]

Molecular Weight 140.20 g/mol [5][6][7]

Melting Point 26-29 °C [6][7]

Boiling Point 139-140 °C at 14 mmHg [6][7]

Density 1.19 ± 0.1 g/cm³ [1]

Refractive Index (n20/D) 1.5775 [6][7]

Appearance Colorless or white solid [1]

Solubility

Soluble in water, methanol,

acetone, ether, benzene,

chloroform.

[8]

CAS Number 1193-82-4 [1][6][7]

Experimental Protocols
Several methods for the synthesis of methyl phenyl sulfoxide have been reported. The choice

of method often depends on the desired scale, purity, and availability of reagents.

This method is a widely used laboratory procedure due to its mild conditions and high yield.[4]
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Protocol:

In a 500-mL round-bottomed flask equipped with a magnetic stirrer, a mixture of 22.5 g

(0.105 mole) of powdered sodium metaperiodate and 210 mL of water is prepared.

The mixture is stirred and cooled in an ice bath.

12.4 g (0.100 mole) of thioanisole is added to the cooled mixture.

The reaction mixture is stirred for 15 hours at ice-bath temperature.

The resulting precipitate of sodium iodate is removed by filtration through a Büchner funnel.

The filter cake is washed with three 30-mL portions of methylene chloride.

The filtrate is transferred to a separatory funnel, and the methylene chloride layer is

separated.

The aqueous layer is extracted with three 100-mL portions of methylene chloride.

The combined methylene chloride extracts are dried over anhydrous sodium sulfate.

The solvent is removed under reduced pressure to yield the crude methyl phenyl sulfoxide

as a slightly yellow oil, which crystallizes upon cooling.

The crude product can be further purified by distillation under reduced pressure.

A more recent method utilizes SelectFluor™ for a rapid and efficient oxidation under mild

conditions.[9]

Protocol:

To a solution of a phenyl methyl sulfide derivative in acetonitrile under a nitrogen

atmosphere, add SelectFluor™ as the oxidation reagent.

Stir the reaction at room temperature for 10-20 minutes.

Add triethylamine to the reaction mixture and continue to stir for another 10-20 minutes.
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After the reaction is complete, the product is isolated and purified from the reaction mixture.
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Caption: General workflow for the synthesis of methyl phenyl sulfoxide.
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Caption: Key properties of methyl phenyl sulfoxide.

Applications and Biological Relevance
While specific biological activities for methyl phenyl sulfoxide are not extensively documented

in the provided search results, sulfoxides, in general, are a class of compounds with significant

biological relevance.[10] For instance, some sulfoxides bearing pyridine moieties are used in

the treatment of peptic ulcers.[10]
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Methyl phenyl sulfoxide itself has been utilized in the synthesis of various molecules, including:

Isotopically labelled 1,3-dithiane, a useful synthon in organic chemistry.[6]

Nelfinavir, a potent HIV-protease inhibitor.[6][7]

Sulfoximines, another class of sulfur-containing compounds.[6]

The parent class of compounds, sulfoxides, are known to be valuable intermediates in the

synthesis of new organic molecules.[10] The selective conversion of sulfides to sulfoxides is an

important transformation in organic chemistry.[10][11]

Conclusion
Methyl phenyl sulfoxide serves as a fundamental example of a chiral sulfoxide with well-

established synthetic routes and applications as a building block in organic synthesis. While

information on the specific derivative, 2-(hydroxyphenyl) methyl sulfoxide, is not readily

available, the study of methyl phenyl sulfoxide provides a solid foundation for understanding

the chemistry of this class of organosulfur compounds. Further research could explore the

synthesis and potential biological activities of hydroxylated derivatives of methyl phenyl

sulfoxide, which may exhibit interesting properties for drug development and other applications.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 6 Tech Support

https://www.sigmaaldrich.com/JP/ja/product/aldrich/261696
https://www.thco.com.tw/comm/upfile/p_160118_02353.pdf
https://patents.google.com/patent/CN107814756B/en
https://patents.google.com/patent/CN107814756B/en
https://www.researchgate.net/publication/371507883_Sulfoxides_in_medicine
https://www.researchgate.net/figure/Conversion-of-Methyl-Phenyl-Sulfide-to-Methyl-Phenyl-Sulfoxide-in-the-Presence-of-Clay_tbl1_233719076
https://www.benchchem.com/product/b086891#discovery-and-history-of-2-hydroxyphenyl-methyl-sulfoxide
https://www.benchchem.com/product/b086891#discovery-and-history-of-2-hydroxyphenyl-methyl-sulfoxide
https://www.benchchem.com/product/b086891#discovery-and-history-of-2-hydroxyphenyl-methyl-sulfoxide
https://www.benchchem.com/product/b086891#discovery-and-history-of-2-hydroxyphenyl-methyl-sulfoxide
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b086891?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b086891?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

